Cas no 2330878-32-3 (1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo3.1.1heptane-2,4-dione)

• Product Name: 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo3.1.1heptane-2,4-dione
• CAS No: 2330878-32-3
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 6406844
• PubChem ID: 154633931
• Update Time: 2025-10-30

1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo3.1.1heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo3.1.1heptane-2,4-dione
• SCHEMBL24783317
• 2330878-32-3
• 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione
• EN300-26958389

• Inchi： 1S/C13H11N3O3/c17-10-7-5-13(6-7,11(18)15-10)16-9-4-2-1-3-8(9)14-12(16)19/h1-4,7H,5-6H2,(H,14,19)(H,15,17,18)
• InChI Key： DIMZZJBKUJOSMB-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C(N1)=O)C2)N1C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 257.08004122g/mol
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.5Ų

Additional information on 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo3.1.1heptane-2,4-dione

Exploring the Potential of 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione (CAS No. 2330878-32-3) in Modern Research

The compound 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione (CAS No. 2330878-32-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This bicyclic derivative, characterized by its fused benzodiazole and azabicycloheptane moieties, presents a promising scaffold for drug discovery and development. Researchers are particularly interested in its ability to modulate specific biological pathways, making it a candidate for addressing unmet medical needs.

In the context of current trends, the demand for novel small-molecule therapeutics and enzyme inhibitors has surged, driven by advancements in precision medicine and targeted therapies. The structural complexity of 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione offers opportunities for interaction with diverse protein targets, including kinases and GPCRs, which are often implicated in diseases like cancer and neurodegenerative disorders. This aligns with the growing interest in structure-activity relationship (SAR) studies and fragment-based drug design, as highlighted in recent scientific literature.

Another area of exploration for this compound lies in its potential as a bioisostere for existing pharmacophores. The 2,4-dione functionality, combined with the benzodiazole ring, may mimic natural ligands or substrates, enabling the development of more efficacious and selective drugs. Such applications are particularly relevant in the era of AI-driven drug discovery, where computational tools are used to predict binding affinities and optimize molecular properties. The compound’s CAS No. 2330878-32-3 serves as a critical identifier for researchers leveraging databases like PubChem and ChEMBL.

From a synthetic chemistry perspective, the preparation of 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione involves intricate multi-step reactions, often requiring catalytic asymmetric synthesis to achieve high enantiopurity. This underscores the importance of green chemistry principles in reducing waste and improving yields, a topic of increasing relevance in industrial and academic settings. The compound’s stability under physiological conditions also makes it a viable candidate for in vivo studies, further expanding its utility.

As the scientific community continues to explore the frontiers of chemical biology and medicinal chemistry, compounds like 1-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)-3-azabicyclo[3.1.1]heptane-2,4-dione will likely play a pivotal role. Its versatility and potential for customization align with the broader goals of personalized medicine and sustainable drug development. For researchers and industry professionals, understanding its properties and applications is essential for staying at the forefront of innovation.